![molecular formula C23H21Cl2NO6 B216188 2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate](/img/structure/B216188.png)
2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate, also known as MDH, is a chemical compound that has been studied for its potential applications in scientific research. MDH is a derivative of isoindoline, a heterocyclic organic compound that is commonly used in the synthesis of drugs and other bioactive compounds. In
Mechanism of Action
The mechanism of action of 2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate is not fully understood, but it is believed to involve the modulation of oxidative stress and inflammation in the brain. This compound has been shown to increase the expression of antioxidant enzymes such as superoxide dismutase and catalase, which can help to reduce oxidative damage to neurons. This compound has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha, which can contribute to neuroinflammation.
Biochemical and Physiological Effects
In addition to its neuroprotective effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that play a role in mood regulation and reward processing. This compound has also been shown to improve mitochondrial function, which can help to increase energy production in cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate in lab experiments is its neuroprotective properties, which can help to preserve the integrity of neurons and improve experimental outcomes. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. Another area of interest is the development of novel derivatives of this compound that may have improved solubility and other properties that could make them more suitable for use in lab experiments. Finally, there is a need for further research on the mechanism of action of this compound and its effects on other physiological systems in the body.
Synthesis Methods
The synthesis of 2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate involves the reaction of 3-methoxyphenylacetic acid with 5,6-dichloroisatin in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 6-bromo-1-hexanol to yield this compound. This synthesis method has been reported in the literature and has been successfully used to produce this compound in the laboratory.
Scientific Research Applications
2-(3-methoxyphenyl)-2-oxoethyl 2-(5,6-dichloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its neuroprotective effects.
properties
Molecular Formula |
C23H21Cl2NO6 |
---|---|
Molecular Weight |
478.3 g/mol |
IUPAC Name |
[2-(3-methoxyphenyl)-2-oxoethyl] 2-(5,6-dichloro-1,3-dioxoisoindol-2-yl)hexanoate |
InChI |
InChI=1S/C23H21Cl2NO6/c1-3-4-8-19(23(30)32-12-20(27)13-6-5-7-14(9-13)31-2)26-21(28)15-10-17(24)18(25)11-16(15)22(26)29/h5-7,9-11,19H,3-4,8,12H2,1-2H3 |
InChI Key |
QEDVDOQBJLRBBS-UHFFFAOYSA-N |
SMILES |
CCCCC(C(=O)OCC(=O)C1=CC(=CC=C1)OC)N2C(=O)C3=CC(=C(C=C3C2=O)Cl)Cl |
Canonical SMILES |
CCCCC(C(=O)OCC(=O)C1=CC(=CC=C1)OC)N2C(=O)C3=CC(=C(C=C3C2=O)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.